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Compound of Interest

Compound Name: Dasminapant

Cat. No.: B605532 Get Quote

Essential Safety and Handling Guide for
Dasminapant
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Dasminapant (also known as APG-1387).

Adherence to these protocols is essential to ensure personal safety, maintain experimental

integrity, and minimize exposure risks. While one safety data sheet (SDS) classifies

Dasminapant as not a hazardous substance or mixture, its mechanism of action as a potent

IAP (inhibitor of apoptosis) antagonist warrants careful handling consistent with potent research

compounds.[1]

Chemical and Physical Properties
A summary of key quantitative data for Dasminapant is provided below for easy reference.

Property Value

Synonyms APG-1387

CAS Number 1570231-89-8[1]

Molecular Formula C₆₀H₇₂N₁₀O₁₀S₂[1][2][3]

Molecular Weight 1157.40 g/mol [1][4]

Solubility Soluble in DMSO, not in water[2]
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Personal Protective Equipment (PPE)
A comprehensive personal protective equipment protocol is mandatory to prevent primary

exposure routes, including inhalation of powder, dermal contact, and accidental ingestion. The

following table details the required PPE for handling Dasminapant.
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PPE Category Item Specifications Rationale

Hand Protection Double Nitrile Gloves

Chemotherapy-grade

(ASTM D6978 rated),

powder-free. The

outer glove cuff

should extend over

the gown sleeve.[5]

Prevents skin

absorption. Double

gloving provides an

additional layer of

protection, and the

outer glove can be

removed immediately

if contaminated.[5]

Body Protection Disposable Gown

Solid-front, back-

closing, long-sleeved

gown made of low-

permeability fabric

(e.g., polyethylene-

coated).[1][5]

Protects skin and

clothing from

contamination. Must

be discarded as

hazardous waste after

use or if

contaminated.

Eye & Face Protection
Safety Goggles &

Face Shield

ANSI Z87.1-compliant

safety goggles. A full

face shield should be

worn over goggles

when handling the

powder or solutions.

[1][6]

Protects against

splashes and

aerosolized particles

entering the eyes or

face.[6]

Respiratory Protection
N95 Respirator (or

higher)

NIOSH-approved N95

or higher-rated

respirator.[1]

Required when

handling the solid

compound outside of

a certified

containment system

(e.g., chemical fume

hood, biological safety

cabinet) to prevent

inhalation.[7]
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Foot & Hair Protection Shoe & Hair Covers

Disposable, non-slip

shoe covers and a

hair bonnet.

Prevents the spread

of contamination

outside of the

designated work area.

Operational Plans: Handling and Experimental
Protocols
Engineering Controls: All handling of Dasminapant, especially of the solid form, should be

conducted in a certified chemical fume hood or a biological safety cabinet to minimize

inhalation exposure.[1] An accessible safety shower and eyewash station must be available.[1]

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure the designated workspace (e.g., fume hood surface) is

clean and covered with a disposable, absorbent plastic-backed pad.[8] Gather all necessary

supplies and required PPE.

Donning PPE: Don PPE in the following order: shoe covers, hair cover, inner gloves,

disposable gown, N95 respirator, safety goggles, face shield, and finally, outer gloves with

the cuffs pulled over the gown sleeves.[1]

Weighing Solid Compound:

Perform all weighing activities within the fume hood.

Use a dedicated set of utensils (spatula, weigh boat).

Handle the powder carefully to avoid aerosolization.

Reconstitution (Solution Preparation):

Add the solvent (e.g., DMSO) slowly to the vessel containing the weighed Dasminapant
powder.

Ensure the container is securely capped before mixing.
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If precipitation occurs, sonication or gentle heating may be used to aid dissolution.

Storage of Stock Solutions:

Store stock solutions in clearly labeled, sealed vials.

For short-term storage (days to weeks), maintain at 0 - 4°C.[2]

For long-term storage (months to years), store at -20°C.[2] MedChemExpress suggests

storage at -80°C for 6 months or -20°C for 1 month under nitrogen.

Doffing PPE: Remove PPE in an order that minimizes cross-contamination. Typically: outer

gloves, face shield, goggles, gown, inner gloves, shoe covers, hair cover, and respirator.

Dispose of all single-use items in the appropriate hazardous waste container.[5]
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Procedural workflow for the safe handling of Dasminapant.
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All materials that come into contact with Dasminapant are considered hazardous waste and

must be disposed of according to institutional and local regulations.[9] Do not pour waste down

the drain.[1][10]

Waste Type Description Containment Disposal Method

Solid Hazardous

Waste

Gloves, gown, shoe

covers, absorbent

liners, weigh boats,

pipette tips, empty

vials.

Designated, sealed,

and labeled

hazardous waste

container (e.g., yellow

chemotherapy waste

bin).[9]

High-temperature

incineration by a

certified hazardous

waste management

company.

Liquid Hazardous

Waste

Unused or expired

stock solutions,

contaminated

solvents.

Labeled, leak-proof

hazardous liquid

waste container.[11]

Incineration by a

certified hazardous

waste management

company. Do not pour

down the drain.[10]

Sharps Hazardous

Waste

Needles and syringes

used for administering

the compound in in

vivo studies.

Puncture-proof,

labeled sharps

container designated

for hazardous waste.

[3]

Autoclaving followed

by incineration or as

per institutional

protocol for hazardous

sharps.[3]

Emergency Procedures: First Aid
In the event of accidental exposure, follow these first aid measures immediately.[1]

Eye Contact: Remove contact lenses if present. Immediately flush eyes with large amounts

of water for at least 15 minutes, separating eyelids with fingers. Seek prompt medical

attention.[1]

Skin Contact: Thoroughly rinse the affected skin with large amounts of water. Remove

contaminated clothing and shoes. Call a physician.[1]

Inhalation: Relocate the individual to fresh air. If breathing is difficult, provide respiratory

support. Avoid mouth-to-mouth resuscitation.[1]
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Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician

immediately.[1]

Mechanism of Action Context
Dasminapant is a bivalent SMAC mimetic that functions as an IAP antagonist, blocking the

activity of proteins like XIAP and cIAP-1/2.[5][11] This action leads to the degradation of cIAP

proteins, activation of caspase-3, and ultimately, apoptosis (programmed cell death).[11]

Understanding its potent biological activity underscores the need for stringent safety

precautions.
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Simplified signaling pathway for Dasminapant's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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